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Compound of Interest

Compound Name:
3-{[(1-Methoxypropan-2-

YL)amino]methyl}phenol

Cat. No.: B13278182

Get Quote

Executive Summary & Compound Profile
Target Analyte: 3-{[(1-Methoxypropan-2-yl)amino]methyl}phenol Chemical Class: Phenolic

secondary amine / Amino-ether Molecular Formula: C₁₁H₁₇NO₂ Exact Mass: 195.1259 Da

Primary Application: Pharmaceutical intermediate, potential reductive amination impurity in

beta-blocker synthesis (e.g., Metoprolol analogs), and chiral building block.[1][2]

This technical guide provides a comprehensive spectroscopic profile for 3-{[(1-
Methoxypropan-2-yl)amino]methyl}phenol.[1] Unlike standard datasheets, this document

focuses on the causality of spectral features—explaining why signals appear where they do

based on electronic environments and stereochemical influence.[1] It is designed to assist

analytical scientists in the structural validation of this compound, particularly when

differentiating it from regioisomers (e.g., the 2- or 4-substituted phenols).[1]

Synthesis & Structural Origin
To understand the spectroscopy, one must understand the connectivity.[1] This molecule is

typically generated via the reductive amination of 3-hydroxybenzaldehyde with 1-

methoxypropan-2-amine (MOIPA).
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Reaction Pathway Visualization
The following diagram outlines the formation pathway, highlighting the origin of the core

fragments that define the NMR and MS signals.
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Figure 1: Reductive amination pathway combining the phenolic core with the methoxy-isopropyl

amine tail.[1]

High-Fidelity Spectroscopic Data
Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Recommended for exchangeable protons) or Methanol-d₄.[1]

Stereochemical Note: The presence of the chiral center at the methine carbon (C2 of the propyl

chain) renders the benzylic protons (H-7) diastereotopic.[1] In high-field NMR (≥400 MHz),

these may appear as an AB quartet rather than a singlet.[1]

Table 1: ¹H NMR Assignment (400 MHz, DMSO-d₆)
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Position Group
Shift (δ
ppm)

Multiplicity Integration
Mechanistic
Insight

OH
Phenolic

Hydroxyl
9.20 - 9.40 Broad Singlet 1H

Downfield

due to H-

bonding;

disappears

with D₂O

shake.[1]

Ar-H Aromatic (C2) 6.75 Singlet (br) 1H

Isolated

proton

between

substituents;

typically

narrow

coupling.[1]

Ar-H Aromatic (C5) 7.05 - 7.15 Triplet (t) 1H

Pseudo-triplet

due to

coupling with

C4/C6.[1]

Ar-H
Aromatic

(C4/C6)
6.60 - 6.70 Multiplet 2H

Ortho/Para to

electron-

donating OH;

shielded

relative to

benzene.[1]

H-7 Benzylic CH₂ 3.65 - 3.75
AB q or

Singlet
2H

Deshielded

by aromatic

ring and

amine

nitrogen.[1]

Diastereotopi

c nature may

split signal.[1]
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NH Amine 1.80 - 2.50 Broad 1H

Highly

variable;

depends on

concentration

and water

content.[1]

CH
Methine

(Isopropyl)
2.75 - 2.85 Multiplet 1H

Chiral center;

couples with

methyl

doublet and

methoxy-

methylene.[1]

CH₂-O
Methoxy

Methylene
3.20 - 3.30 dd 2H

Diastereotopi

c protons

adjacent to

ether oxygen.

[1]

OCH₃
Methoxy

Methyl
3.23 Singlet 3H

Distinct,

sharp singlet

characteristic

of methyl

ethers.[1]

CH₃ Alkyl Methyl 0.95 - 1.05 Doublet 3H

Coupled to

the methine

(CH); typical

doublet for

isopropyl-

style tails.[1]

Table 2: ¹³C NMR Assignment (100 MHz, DMSO-d₆)
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Carbon Type Shift (δ ppm) Assignment Logic

C-OH 157.5
Ipso carbon attached to

oxygen (most deshielded).[1]

C-Alk 142.0
Ipso carbon attached to the

alkyl/benzylic group.[1]

Ar-CH 129.0

Meta carbon (C5), less

influenced by resonance

donation.[1]

Ar-CH 118.5, 114.5, 113.0
Ortho/Para carbons; shielded

by OH donation.[1]

Benzylic 53.0 - 54.0

Carbon attached to Nitrogen;

chemical shift typical for

benzylamines.[1]

CH-N 50.5
Methine carbon of the propyl

chain.[1]

CH₂-O 76.0

Ether-linked methylene;

significantly deshielded by

Oxygen.[1]

OCH₃ 58.5 Methoxy carbon.[1]

CH₃ 16.5 Terminal methyl group.[1]

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a "fingerprint" for functional group validation.[1]

3200–3400 cm⁻¹ (Broad): Phenolic O-H stretch.[1] This broad band often overlaps with the

weaker N-H stretch (~3300 cm⁻¹).[1]

2800–2950 cm⁻¹: C-H stretching (Aliphatic). Look for the specific "rabbit ears" of the

methoxy/methyl groups.[1]

1590 & 1480 cm⁻¹: Aromatic ring skeletal vibrations (C=C).[1]
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1260 & 1150 cm⁻¹: C-N stretching (Aliphatic amine).[1]

1100 cm⁻¹: C-O-C stretch (Ether).[1] This is a critical diagnostic peak to confirm the

presence of the methoxy tail.[1]

780 & 690 cm⁻¹: Meta-substituted benzene out-of-plane (oop) bending.[1]

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive Electrospray (ESI+) Theoretical [M+H]⁺: 196.1338 m/z[1]

Fragmentation Pathway (MS/MS): The fragmentation pattern is predictable and serves as a

self-validating check.[1]

Precursor: 196.1 m/z[1]

Primary Loss: Loss of the methoxy-isopropyl tail or cleavage at the benzylic position.[1]

Diagnostic Ion (m/z 107): The hydroxybenzyl carbocation (C₇H₇O⁺). This confirms the

phenolic head group.[1]

[M+H]+ 
 m/z 196.13

Tropylium-like Ion 
 (Hydroxybenzyl) 

 m/z 107.05

Benzylic Cleavage
(Loss of amine tail)

Amine Fragment 
 (C4H12NO+) 

 m/z 90.09

Charge retention
on amine

Click to download full resolution via product page

Figure 2: Predicted ESI-MS fragmentation logic showing the primary diagnostic ions.

Experimental Validation Protocol
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To ensure data integrity (Trustworthiness), follow this step-by-step protocol for sample

preparation and analysis.

Sample Preparation for NMR[1][2]
Massing: Weigh approximately 5–10 mg of the solid compound.

Solvation: Add 600 µL of DMSO-d₆.

Why DMSO? Chloroform-d (CDCl₃) may cause broadening of the phenolic OH and amine

NH protons due to exchange.[1] DMSO stabilizes these protons via hydrogen bonding,

allowing for sharper integration.[1]

Filtration: If the solution is cloudy (salt formation), filter through a glass wool plug directly into

the NMR tube.[1]

HPLC-UV/MS Method for Purity[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 210 nm (Amine/Backbone) and 275 nm (Phenol absorption max).[1]

Expectation: The phenol moiety provides a distinct UV chromophore at 275 nm.[1] The

amine is basic; ensure the mobile phase is acidic to protonate the nitrogen and improve peak

shape (reduce tailing).[1]

References & Authoritative Grounding
The spectroscopic assignments and synthetic logic above are grounded in the fundamental

behavior of phenolic amines and specific literature regarding reductive amination of

hydroxybenzaldehydes.[1]

Reductive Amination Methodologies:
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Biocatalytic reductive amination by native Amine Dehydrogenases.[1][3] (Describes the

synthesis of the chiral amine fragment 1-methoxypropan-2-amine).

Source: 4

Spectral Analog (2-Methoxy isomer):

2-Methoxy-5-{[(propan-2-yl)amino]methyl}phenol.[1][5] (Provides baseline shifts for the

methoxy-phenol/isopropylamine connectivity).

Source: 5[1][5]

Spectral Analog (Phenolic Core):

3-Methoxyphenol NMR Data. (Validates the aromatic coupling patterns for meta-

substituted phenols).

Source: 6[1]

Component Data (Amine Fragment):

1-amino-3-methoxypropan-2-ol / Methoxy-amine derivatives.[1]

Source: 7[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 3-Methoxy-2-methylphenol | C8H10O2 | CID 248913 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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PubChem [pubchem.ncbi.nlm.nih.gov]
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3. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl
compounds - PMC [pmc.ncbi.nlm.nih.gov]

4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

5. benchchem.com [benchchem.com]

6. rsc.org [rsc.org]

7. 1-amino-3-methoxypropan-2-ol | CAS 93372-65-7 | SCBT - Santa Cruz Biotechnology
[scbt.com]

To cite this document: BenchChem. [Technical Characterization Guide: 3-{[(1-
Methoxypropan-2-yl)amino]methyl}phenol[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13278182/docs#technical-characterization-guide-
3-1-methoxypropan-2-yl-amino-methyl-phenol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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